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Compound of Interest

Compound Name: N-Methyldiacetamide

Cat. No.: B072989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document compiles the limited publicly available safety and property data for

N-Methyldiacetamide (CAS No. 1113-68-4). This compound is not well-characterized, and a

comprehensive, officially mandated Safety Data Sheet (SDS) from major suppliers with

complete toxicological and safety data is not readily available. Users must exercise extreme

caution, employ universal precautions for handling potentially hazardous materials, and

assume responsibility for conducting a thorough risk assessment before use. Information from

the closely related but distinct chemical, N-Methylacetamide (CAS No. 79-16-3), should not be

substituted.

Chemical Identification and Physical Properties
N-Methyldiacetamide is an organic compound with the IUPAC name N-acetyl-N-

methylacetamide. Due to its status as a rare or specialty chemical, comprehensive physical

and chemical property data is sparse. The available information is summarized below.
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Property Value Source

CAS Number 1113-68-4 [1][2]

Molecular Formula C₅H₉NO₂ [1][2][3]

Molecular Weight 115.13 g/mol [1][3]

Synonyms
N-Acetyl-N-methylacetamide,

Diacetamide, N-methyl-
[2]

Appearance Colorless liquid [2]

Melting Point -25 °C [2]

Boiling Point 192-194 °C [2]

Density 1.06 g/cm³ [2]

Vapor Pressure 1.07 mmHg at 25 °C [2]

Flash Point 192-194 °C [2]

Hazard Identification and Classification
The Globally Harmonized System (GHS) classification for N-Methyldiacetamide is limited. The

primary hazard identified in available public databases is serious eye irritation.

Hazard
Classification

GHS Code Signal Word
Hazard
Statement

Source

Serious Eye

Damage/Irritation
H319 Warning

Causes serious

eye irritation.[1]
[1]

Toxicological Data Summary:
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Test Type Result

Acute Oral Toxicity Data not available

Acute Dermal Toxicity Data not available

Acute Inhalation Toxicity Data not available

Skin Corrosion/Irritation Data not available

Carcinogenicity Data not available

Mutagenicity Data not available

Reproductive Toxicity Data not available

Experimental Protocols
Detailed experimental protocols for the toxicological and safety testing of N-
Methyldiacetamide are not available in the public domain. Standard methodologies, such as

those outlined by the Organisation for Economic Co-operation and Development (OECD) for

testing chemicals, would typically be employed. For instance:

OECD Test Guideline 405 (Acute Eye Irritation/Corrosion): This would be the standard

protocol to experimentally confirm the H319 classification. The test involves applying the

substance to the eye of an animal and observing for effects on the cornea, iris, and

conjunctiva.

Given the lack of published studies, researchers must assume the substance is potentially

hazardous and handle it accordingly.

Logical and Experimental Workflows
Due to the scarcity of specific data, logical workflows for risk mitigation and response are

critical. The following diagrams illustrate a conservative approach to handling chemicals with

unknown hazards and the specific response to the known eye irritation hazard.
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Phase 1: Pre-Handling Assessment

Phase 2: Safe Handling Protocol

Start: New Experiment with
N-Methyldiacetamide

Search for SDS/Safety Data
(CAS 1113-68-4)

Data Found?

Perform Risk Assessment
Based on Known Hazards

 Yes 

Data Limited:
Assume High Hazard Potential

 No/Limited 

Select PPE:
- Chemical Goggles (Mandatory)

- Nitrile Gloves
- Lab Coat

Work in a Certified
Chemical Fume Hood

Ensure Spill Kit is
Accessible

Proceed with Experiment

Click to download full resolution via product page

Workflow for handling a chemical with limited safety data.
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Incident: Eye Exposure

First Aid Response (Based on GHS H319)

Eye Contact with
N-Methyldiacetamide Occurs

Immediately flush with water
for at least 15 minutes.

Hold eyelids open.

Remove contact lenses,
if present and easy to do.

Continue rinsing.

Seek immediate
medical attention.

Provide SDS/Chemical Info
to Medical Personnel

Click to download full resolution via product page

First aid response protocol for eye exposure.

Handling and Storage
Given the limited data, stringent handling and storage protocols are required.

Engineering Controls: Use only in a well-ventilated area, preferably within a certified

chemical fume hood, especially if heating or aerosolizing the material. Ensure eyewash

stations and safety showers are readily accessible.
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Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles are mandatory. A face shield may be

appropriate if there is a significant splash risk.

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat. Change

gloves immediately if contamination occurs.

Respiratory Protection: If working outside a fume hood or if vapors/aerosols may be

generated, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

Spill Response: Absorb spills with an inert material (e.g., vermiculite, sand) and place in a

suitable, labeled container for chemical waste disposal. Avoid generating dust or vapors.

Disposal Considerations
Chemical waste must be disposed of in accordance with local, regional, and national

regulations. Contact a licensed professional waste disposal service. Do not dispose of down

the drain or into the environment.

Conclusion
N-Methyldiacetamide (CAS No. 1113-68-4) is a compound with minimal available safety

information, with the only formally identified hazard being serious eye irritation (H319). The

absence of further data necessitates a highly conservative approach to its handling. All

researchers, scientists, and drug development professionals must operate under the

assumption of potential toxicity, utilize appropriate engineering controls and personal protective

equipment, and perform a comprehensive, site-specific risk assessment prior to any

experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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